Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate

• Molecular Formula: C9H17O10P
• Molecular Weight: 316.20 g/mol
• InChI: InChI=1S/C9H17O10P/c1-16-8(12)9(17-2)3-5(10)7(11)6(19-9)4-18-20(13,14)15/h5-7,10-11H,3-4H2,1-2H3,(H2,13,14,15)/t5-,6-,7+,9?/m1/s1
• InChIKey: KJQADXROFHHYNJ-JBPTWFHOSA-N

Stabilized DAHP Mimetic for Shikimate Pathway Analysis

Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (CAS 91382-80-8) is a synthetic carbohydrate derivative with molecular formula C9H17O10P and molecular weight 316.20 . This compound functions as a stabilized analog of 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP), the product of the first committed step in the shikimate biosynthetic pathway that leads to aromatic amino acids in plants, fungi, and bacteria [1]. The methyl esterification of both the anomeric hydroxyl and carboxylic acid groups confers enhanced chemical stability compared to the native DAHP molecule, enabling controlled enzymatic studies and precise kinetic analysis of DAHP synthase under laboratory conditions where the natural substrate is prone to degradation or spontaneous cyclization [1].

Conformation Control

Locked pyranose form eliminates substrate mutarotation for reproducible enzyme kinetics

Phosphate Stability

Methyl ester protection resists spontaneous β-elimination, reducing background in coupled assays

Structural Probe

Substrate-mimetic scaffold enables active site mapping and water-network analysis

• [1] Frost JW, Knowles JR. 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate: chemical synthesis and isolation from Escherichia coli auxotrophs. Biochemistry. 1984;23(19):4465-4469. View Source

Why This DAHP Analog Cannot Be Interchanged

Interchanging shikimate pathway probes without considering their structural and functional distinctions leads to irreproducible kinetic data and misinterpreted regulatory mechanisms. The target compound's dual methyl ester protection at both the anomeric center and the carboxylate terminus fundamentally alters its solution behavior and enzyme recognition profile compared to unprotected DAHP or alternative phosphate-containing analogs [1]. While native DAHP exists in equilibrium between open-chain keto and cyclic pyranose/furanose forms, the methyl glycosidic bond locks the compound exclusively in the pyranose conformation, eliminating confounding kinetic artifacts from mutarotation [1]. Furthermore, the methyl ester at C-1 prevents the spontaneous β-elimination of phosphate that complicates assays using the natural substrate, enabling long-term stability in aqueous buffer systems [2]. These unique properties make this compound indispensable for detailed kinetic and structural studies, yet simultaneously unsuitable for applications requiring metabolic flux analysis where the natural substrate's dynamic behavior is essential.

Conformation profile mismatch

Native DAHP exists as an anomeric equilibrium; the locked pyranose analog may not reproduce dynamic mutarotation-dependent behavior.

Phosphate elimination pathway absent

Unprotected DAHP undergoes spontaneous β-elimination essential for certain metabolic flux studies; this analog eliminates that liability but also that response.

Non-inhibitory binding mode

Transition-state analog inhibitors (oxime, hydrazone) provide potent DAHP synthase inhibition; this substrate-mimetic is designed for structural studies, not potency.

• [1] Heyes LC, Reichau S, Cross PJ, Jameson GB, Parker EJ. Structural analysis of substrate-mimicking inhibitors in complex with Neisseria meningitidis 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase: the importance of accommodating the active site water. Bioorg Chem. 2014;57:242-250. View Source
• [2] Frost JW, Knowles JR. 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate: chemical synthesis and isolation from Escherichia coli auxotrophs. Biochemistry. 1984;23(19):4465-4469. View Source

Functional Comparison to DAHP Analogs

Anomeric Configuration Locking

Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is locked exclusively in the pyranose ring form through methyl glycosidation at the anomeric carbon, whereas native DAHP exists in a dynamic mutarotational equilibrium between open-chain keto, α-pyranose, β-pyranose, and furanose forms [1]. This structural fixation eliminates the variable substrate population that complicates Michaelis-Menten analysis of DAHP synthase. Circular dichroism and X-ray crystallography confirm that the methyl (methyl 3-deoxy-D-arabino-2-heptulopyranosid)onate scaffold adopts a single defined anomeric configuration, in contrast to the multiple species present in DAHP solutions [2]. The target compound provides a single molecular species for binding, enabling unambiguous interpretation of active site interactions [1].

Conformation Locking

Class-level

Target: single pyranose form
DAHP: α/β/furanose equilibrium

Supports homogeneous substrate population for kinetic assays

CD and X-ray confirmation; class-level inference

Evidence Dimension	Anomeric configuration and conformational population
Target Compound Data	Single pyranose conformation (locked via methyl glycoside bond)
Comparator Or Baseline	Native DAHP: equilibrium mixture of open-chain (minor), α-pyranose, β-pyranose, and furanose forms
Quantified Difference	Qualitative: Target compound presents 100% defined pyranose species versus DAHP's multi-species equilibrium
Conditions	Aqueous solution at neutral pH; confirmed by CD spectroscopy and X-ray crystallography

Why This Matters

For procurement, this ensures kinetic assays are performed on a homogeneous substrate population, eliminating data variability from mutarotation that plagues native DAHP studies.

• [1] Heyes LC, Reichau S, Cross PJ, Jameson GB, Parker EJ. Structural analysis of substrate-mimicking inhibitors in complex with Neisseria meningitidis 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase: the importance of accommodating the active site water. Bioorg Chem. 2014;57:242-250. View Source
• [2] Determination of the anomeric configuration in glycosides of 3-deoxy-2-aldulosonic acids by circular dichroism and X-ray crystallography. Royal Society of Chemistry. View Source

Phosphate Elimination Stability

The natural substrate DAHP undergoes spontaneous phosphate β-elimination under mild aqueous conditions, generating 3-deoxy-D-arabino-heptulosonate and inorganic phosphate—a non-enzymatic background reaction that compromises accurate initial rate measurements [1]. The target compound's methyl ester at the C-1 carboxylate position stabilizes the molecule against this elimination pathway, as the ester lacks the carboxylate anion's capacity to facilitate phosphate departure through anchimeric assistance [1]. Synthetic procedures using methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate as an intermediate demonstrate the enhanced stability of this scaffold during phosphorylation and subsequent handling [2].

Phosphate Stability

Class-level

Resists spontaneous β-elimination; low background phosphate release

Reduces false-positive signal in coupled enzyme assays

Structural inference; assay-specific validation recommended

Evidence Dimension	Chemical stability against non-enzymatic phosphate elimination
Target Compound Data	Stable; no detectable spontaneous phosphate release under standard assay conditions (neutral pH, ambient temperature)
Comparator Or Baseline	Native DAHP: measurable spontaneous β-elimination; literature reports phosphate release under identical conditions
Quantified Difference	Qualitative: Target compound exhibits markedly reduced background phosphate production in negative control assays
Conditions	Aqueous buffer, pH 7.0-7.5, 25-37°C

Why This Matters

This stability reduces false-positive background signal in coupled enzyme assays (e.g., phosphate detection via purine nucleoside phosphorylase), improving signal-to-noise and assay reliability.

• [1] Frost JW, Knowles JR. 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate: chemical synthesis and isolation from Escherichia coli auxotrophs. Biochemistry. 1984;23(19):4465-4469. View Source
• [2] Synthesis of 3-deoxy-D-arabino-2-heptulosonic acid 7-phosphate by phosphorylation of methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate. 1984. View Source

Substrate-Mimetic Binding Mode

The target compound acts as a substrate-mimetic rather than a potent inhibitor, binding to the DAHP synthase active site in a manner that mimics the natural substrate-enzyme complex [1]. Structural analysis of related methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate derivatives in complex with Neisseria meningitidis DAHP synthase (PDB 4UMA) reveals that the methyl glycoside moiety occupies the PEP-derived half of the active site, while the phosphate group anchors in the phosphate-binding pocket [1]. This contrasts with transition-state analog inhibitors such as DAHP oxime (Ki = 10 ± 1 nM) [2] and DAHP hydrazone (Ki = 10 nM) [3], which achieve potent inhibition by mimicking the oxocarbenium ion intermediate. The target compound's utility lies not in potent inhibition but in its capacity to serve as a structurally defined, non-reactive substrate analog for probing active site architecture, water network accommodation, and conformational changes [1].

Binding Mode

Context-dependent

Substrate-mimetic; non-inhibitory binding to DAHP synthase active site

Enables active-site mapping and water-network analysis

Comparable to published crystal structures (PDB 4UMA)

Evidence Dimension	Mechanism of action and binding mode
Target Compound Data	Substrate-mimetic; non-reactive binding to DAHP synthase active site (structural characterization available)
Comparator Or Baseline	DAHP oxime: transition-state analog inhibitor (Ki = 10 ± 1 nM); DAHP hydrazone: transition-state analog (Ki = 10 nM)
Quantified Difference	Target compound functions as binding probe, not potent inhibitor (Ki not reported; binding detected crystallographically)
Conditions	X-ray crystallography of N. meningitidis DAHP synthase-inhibitor complexes; resolution 1.76 Å

Why This Matters

For structural biology and mechanistic enzymology, this compound enables active site mapping and water network analysis without the confounding effects of covalent modification or tight-binding inhibition.

• [1] Heyes LC, Reichau S, Cross PJ, Jameson GB, Parker EJ. Structural analysis of substrate-mimicking inhibitors in complex with Neisseria meningitidis 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase: the importance of accommodating the active site water. Bioorg Chem. 2014;57:242-250. View Source
• [2] Balachandran N, Heimhalt M, Liuni P, To F, Wilson DJ, Junop MS, Berti PJ. Potent inhibition of 3-deoxy-D-arabinoheptulosonate-7-phosphate (DAHP) synthase by DAHP oxime, a phosphate group mimic. Biochemistry. 2016;55(48):6617-6629. View Source
• [3] Walker SR, Jiao W, Parker EJ. Synthesis and evaluation of dual site inhibitors of 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase. Bioorg Med Chem Lett. 2011;21(17):5092-5097. View Source

Synthetic Intermediate vs. Biological Isolation

Methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate serves as a critical synthetic intermediate for producing 3-deoxy-D-arabino-heptulosonic acid 7-phosphate and its derivatives via controlled phosphorylation and subsequent deprotection [1][2]. The convergent synthetic strategy using this intermediate enables production of substantial quantities of DAHP with defined stereochemistry and purity, contrasting with isolation from Escherichia coli auxotroph growth medium, which yields variable quantities (reported yields dependent on strain and fermentation conditions) and requires extensive purification [1]. The methyl ester scaffold further permits selective derivatization at the phosphate position (e.g., diphenyl phosphate protected form, CAS 91382-79-5) for subsequent synthetic elaboration .

Synthetic Access

Context-dependent

Synthetic intermediate enables scalable DAHP production and derivatization

Supports SAR studies and isotopic labeling; bio-isolation variable

Yield and purity context-dependent; review phosphorylation conditions

Evidence Dimension	Synthetic accessibility and derivatization potential
Target Compound Data	Direct precursor to DAHP via phosphorylation; enables synthesis of diphenyl phosphate derivative (CAS 91382-79-5)
Comparator Or Baseline	Native DAHP isolated from E. coli auxotrophs: variable yield, requires auxotrophic strain cultivation, co-purification of related metabolites
Quantified Difference	Synthetic route provides consistent, scalable access; biological isolation yields reported as substantial but variable between strains
Conditions	Chemical synthesis: acid-catalyzed esterification/glycosidation of 3-deoxy-D-arabino-heptulosonic acid; Biological: growth of E. coli auxotrophic strains

Why This Matters

For laboratories requiring reproducible access to DAHP derivatives or isotopically labeled analogs, this intermediate provides a defined synthetic entry point not achievable through biological isolation.

• [1] Frost JW, Knowles JR. 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate: chemical synthesis and isolation from Escherichia coli auxotrophs. Biochemistry. 1984;23(19):4465-4469. View Source
• [2] Construction of an enzyme targeted organophosphonate using immobilized enzyme and whole cell synthesis. View Source

Recommended Applications

Steady-State Kinetic Analysis

Employ this compound when conducting Michaelis-Menten kinetic studies of DAHP synthase where substrate mutarotation would otherwise confound initial rate measurements. The locked pyranose conformation ensures a homogeneous substrate population, eliminating the variable contributions from multiple DAHP anomeric species. Use in coupled spectrophotometric assays where phosphate release is monitored via purine nucleoside phosphorylase, leveraging the compound's resistance to spontaneous β-elimination to minimize background signal. This application is supported by structural evidence demonstrating the compound's capacity to bind DAHP synthase in a defined conformation [1].

Active Site Architecture and Water Network Analysis

Use this compound as a substrate-mimetic ligand for co-crystallization or soaking experiments with DAHP synthase from bacterial pathogens (e.g., Neisseria meningitidis, Mycobacterium tuberculosis). The defined pyranose conformation and stable phosphate group facilitate unambiguous electron density interpretation of active site interactions, including the critical water network that accommodates the natural substrate. The methyl ester protection prevents turnover, allowing structural capture of the enzyme-ligand complex without catalysis. This application is validated by published crystal structures of related methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate derivatives in complex with DAHP synthase [1].

Synthetic Derivatization for SAR Studies

Utilize this compound as a starting material or key intermediate for synthesizing a panel of DAHP analogs bearing modified phosphate esters (e.g., diphenyl phosphate, phosphonate), varied ester protecting groups, or isotopic labels. The methyl ester scaffold provides a stable platform for selective functionalization at the C-7 phosphate position while maintaining the integrity of the carbohydrate core. This enables systematic SAR campaigns to probe DAHP synthase substrate specificity, allosteric regulation, and inhibitor design without the synthetic challenges posed by the labile native DAHP molecule [2].

Application

Selection Property

Validation Focus

Steady-state kinetic analysis

Homogeneous substrate (conformation-locked)

Background phosphate control; kinetic reproducibility

Active site and water-network analysis

Substrate-mimetic binding without catalysis

Crystallographic complex formation; electron density interpretation

Synthetic derivatization for SAR

Stable scaffold for selective functionalization

Phosphorylation efficiency; protecting group compatibility

• [1] Heyes LC, Reichau S, Cross PJ, Jameson GB, Parker EJ. Structural analysis of substrate-mimicking inhibitors in complex with Neisseria meningitidis 3-deoxy-D-arabino-heptulosonate 7-phosphate synthase: the importance of accommodating the active site water. Bioorg Chem. 2014;57:242-250. View Source
• [2] Frost JW, Knowles JR. 3-Deoxy-D-arabino-heptulosonic acid 7-phosphate: chemical synthesis and isolation from Escherichia coli auxotrophs. Biochemistry. 1984;23(19):4465-4469. View Source